Cas no 1803566-44-0 (2-chloro-4-(dichloromethyl)pyrimidine)

• Product Name: 2-chloro-4-(dichloromethyl)pyrimidine
• CAS No: 1803566-44-0
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• CID: 4615624
• PubChem ID: 75480941
• Update Time: 2025-07-16

2-chloro-4-(dichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(dichloromethyl)pyrimidine

• Inchi： 1S/C5H3Cl3N2/c6-4(7)3-1-2-9-5(8)10-3/h1-2,4H
• InChI Key： HMRQEGIUGQZBMV-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C(Cl)Cl)=N1

Additional information on 2-chloro-4-(dichloromethyl)pyrimidine

Introduction to 2-chloro-4-(dichloromethyl)pyrimidine (CAS No. 1803566-44-0)

2-chloro-4-(dichloromethyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1803566-44-0, is a significant intermediate in modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries. This compound belongs to the pyrimidine class, a heterocyclic aromatic structure that serves as a fundamental building block in medicinal chemistry. Its molecular framework, featuring chloro and dichloromethyl substituents, imparts unique reactivity that makes it invaluable for constructing more complex molecules.

The primary utility of 2-chloro-4-(dichloromethyl)pyrimidine lies in its role as a precursor in the synthesis of various biologically active compounds. Pyrimidine derivatives are widely recognized for their pharmacological properties, including antiviral, anticancer, and antimicrobial activities. The presence of chlorine atoms at the 2-position and 4-position, along with the dichloromethyl group at the 4-position, enhances its versatility in nucleophilic substitution reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds essential for drug development.

In recent years, researchers have leveraged 2-chloro-4-(dichloromethyl)pyrimidine to develop novel therapeutic agents targeting challenging diseases. For instance, studies have demonstrated its application in generating pyrimidine-based inhibitors of kinases and other enzymes implicated in cancer progression. The dichloromethyl moiety, in particular, facilitates the introduction of aldehyde or imine functionalities through hydrolysis or condensation reactions, broadening its synthetic applicability.

The compound’s reactivity also makes it a valuable tool in agrochemical research. Pyrimidine derivatives are key components in herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests and weeds. By modifying the substituents on the pyrimidine core, chemists can fine-tune the selectivity and efficacy of these compounds. 2-chloro-4-(dichloromethyl)pyrimidine serves as a strategic intermediate in this process, allowing for rapid diversification of chemical libraries.

Advances in synthetic methodologies have further underscored the importance of 2-chloro-4-(dichloromethyl)pyrimidine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production of pyrimidine-based scaffolds. These methods often rely on palladium or copper catalysts to facilitate bond-forming reactions between 2-chloro-4-(dichloromethyl)pyrimidine and other organic fragments, streamlining the construction of complex molecules with minimal byproducts.

The pharmaceutical industry has also benefited from innovations in handling 2-chloro-4-(dichloromethyl)pyrimidine. High-throughput screening (HTS) platforms now routinely incorporate this compound to identify lead compounds for drug discovery programs. Its structural features allow for rapid derivatization into libraries of analogs, which can then be screened for biological activity. This approach has accelerated the identification of promising candidates for further optimization.

From a mechanistic standpoint, the chloro and dichloromethyl groups on 2-chloro-4-(dichloromethyl)pyrimidine enable diverse reaction pathways. For example, nucleophilic aromatic substitution (SNAr) can occur at the 2-chloro position to introduce various aryl or heteroaryl groups. Similarly, elimination reactions can generate alkynes or acetylenes under appropriate conditions. These transformations are critical for constructing diverse molecular architectures required for drug discovery.

The agrochemical sector has similarly capitalized on the versatility of 2-chloro-4-(dichloromethyl)pyrimidine. Researchers have employed it to synthesize novel fungicides that exhibit improved environmental profiles while maintaining high efficacy against fungal pathogens. The ability to modify both chloro substituents allows for fine-tuning of physicochemical properties such as solubility and persistence, which are crucial factors in agricultural applications.

In conclusion, 2-chloro-4-(dichloromethyl)pyrimidine (CAS No. 1803566-44-0) represents a cornerstone intermediate in synthetic chemistry with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features enable a wide range of transformations that are indispensable for developing next-generation therapeutics and crop protection agents. As research continues to uncover new synthetic strategies and applications, this compound will undoubtedly remain a critical component in industrial and academic laboratories worldwide.